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Compound of Interest

Compound Name: 4-Isopropylaniline-d4

Cat. No.: B1149042 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

disposal of 4-Isopropylaniline-d4, a deuterated analogue of 4-Isopropylaniline. While the

deuteration does not significantly alter the chemical's hazardous properties, it is crucial to

follow established protocols for aniline compounds.

Immediate Safety and Handling Precautions
4-Isopropylaniline-d4 is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2] Some safety data sheets (SDS) also classify it as harmful if swallowed, in

contact with skin, or inhaled, and capable of causing severe skin burns and eye damage.[3][4]

It is also recognized as being very toxic to aquatic life with long-lasting effects.[3][4] Therefore,

strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Gloves: Wear impervious chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or chemical goggles.[2] A face shield

may be necessary in situations with a risk of splashing.[4]

Clothing: Wear protective clothing to prevent skin contact.[1][4]
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Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[1]

[3] If inhalation of vapors or mists is likely, a respirator may be required.[4]

Quantitative Safety Data Summary
For quick reference, the following table summarizes key quantitative data for 4-Isopropylaniline,

which is expected to be nearly identical for its deuterated form.

Property Value Source

Molecular Formula C₉H₉D₄N N/A

Molecular Weight 139.25 g/mol N/A

Boiling Point 226-228°C [1]

Melting/Freezing Point -63°C [1]

Flash Point 92°C [1]

Relative Density 0.989 g/cm³ [1]

Step-by-Step Disposal Protocol
The disposal of 4-Isopropylaniline-d4 must be conducted in compliance with all federal, state,

and local hazardous waste regulations.[1]

1. Waste Identification and Segregation:

Treat all 4-Isopropylaniline-d4 waste as hazardous chemical waste.

Segregate it from other waste streams, particularly incompatible materials such as strong

oxidizing agents and strong acids.[3]

2. Containerization:

Collect waste 4-Isopropylaniline-d4 in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with the chemical.
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Ensure the container is stored in a cool, dry, and well-ventilated area, away from sources of

ignition.[1][2][3]

3. Spill and Leak Management:

In the event of a spill, immediately evacuate unnecessary personnel and ensure adequate

ventilation.[1][5]

Remove all sources of ignition.[1][2][3][5]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1][5]

Collect the absorbed material using non-sparking tools and place it into a suitable container

for disposal.[1]

Do not allow the product to enter drains or waterways.[1][2][5]

4. Final Disposal:

Surplus and non-recyclable solutions should be handled by a licensed disposal company.[2]

One approved method of disposal is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[2]

Dispose of contaminated packaging as you would the unused product.[1][2] Do not reuse

containers.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 4-
Isopropylaniline-d4.
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Start: 4-Isopropylaniline-d4 Waste Generated

Wear Appropriate PPE Spill Occurs

Segregate as Hazardous Waste

Store in Labeled, Sealed Container

Store in Cool, Dry, Ventilated Area

Arrange for Licensed Disposal Company

End: Proper Disposal

Contain with Inert Absorbent

Collect and Place in Disposal Container

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Isopropylaniline-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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